Cas no 2172319-62-7 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamido-2,2-difluoropropanoic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamido-2,2-difluoropropanoic acid
• CAS No: 2172319-62-7
• MF: C₂₅H₂₈F₂N₂O₅
• MW: 474.497034072876
• CID: 5761967
• PubChem ID: 165553590
• Update Time: 2025-05-27

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamido-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1480279
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylpentanamido]-2,2-difluoropropanoic acid
• 2172319-62-7
• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamido-2,2-difluoropropanoic acid

• Inchi： 1S/C25H28F2N2O5/c1-24(2,3)20(12-21(30)28-14-25(26,27)22(31)32)29-23(33)34-13-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,19-20H,12-14H2,1-3H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： IHKBMPQLHRIGDT-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CNC(CC(C(C)(C)C)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)F

Computed Properties

• Exact Mass: 474.19662832g/mol
• Monoisotopic Mass: 474.19662832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 732
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamido-2,2-difluoropropanoic acid

Comprehensive Analysis of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamido-2,2-difluoropropanoic acid (CAS No. 2172319-62-7)

In the rapidly evolving field of pharmaceutical and biochemical research, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamido-2,2-difluoropropanoic acid (CAS No. 2172319-62-7) has emerged as a compound of significant interest. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and difluoropropanoic acid moiety, is widely utilized in peptide synthesis and drug development. Its unique structural features make it a valuable building block for researchers focusing on peptide-based therapeutics and bioconjugation strategies.

The compound's CAS No. 2172319-62-7 is often searched in conjunction with keywords like "Fmoc-protected amino acids", "peptide coupling reagents", and "difluorinated compounds in drug design". These search trends reflect the growing demand for specialized reagents in biopharmaceutical innovation. Recent advancements in targeted drug delivery and precision medicine have further amplified the relevance of such compounds, as they enable the synthesis of complex biomolecules with enhanced stability and bioavailability.

One of the standout features of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamido-2,2-difluoropropanoic acid is its role in solid-phase peptide synthesis (SPPS). The Fmoc group provides temporary protection for the amino group during synthesis, which can be selectively removed under mild basic conditions. This property is critical for constructing multi-functional peptides and protein mimetics, which are at the forefront of cancer immunotherapy and neurodegenerative disease research.

Another area where this compound excels is in the development of fluorinated analogs of bioactive molecules. The incorporation of difluoropropanoic acid enhances metabolic stability and membrane permeability, addressing key challenges in oral drug formulation. Researchers are particularly interested in its potential applications for GPCR-targeted drugs and enzyme inhibitors, which dominate current drug discovery pipelines.

From a synthetic chemistry perspective, the compound's 4,4-dimethylpentanamido side chain offers steric hindrance that can influence conformational rigidity—a desirable trait for structure-activity relationship (SAR) studies. This aligns with the industry's shift toward fragment-based drug design, where small molecular fragments are optimized for high-affinity binding. Such approaches are frequently discussed in forums on AI-driven drug discovery and computational chemistry.

Quality control and analytical characterization of CAS No. 2172319-62-7 typically involve techniques like HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure batch-to-batch consistency, a critical factor for laboratories engaged in GMP-compliant manufacturing. The compound's purity is often scrutinized in discussions about regulatory compliance in pharmaceutical excipients.

In conclusion, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamido-2,2-difluoropropanoic acid represents a nexus of innovation in medicinal chemistry and bioconjugation technology. Its versatility in peptide engineering and fluorine chemistry positions it as a key player in addressing unmet medical needs, particularly in the realms of personalized therapeutics and next-generation biologics. As research continues to explore its full potential, this compound is poised to remain a staple in the toolkit of modern drug developers.